Cas no 179385-37-6 (L-Tyrosine,O-[(3-bromophenyl)methyl]-N-[(1,1-dimethylethoxy)carbonyl]-3-iodo-)

• Product Name: L-Tyrosine,O-[(3-bromophenyl)methyl]-N-[(1,1-dimethylethoxy)carbonyl]-3-iodo-
• CAS No: 179385-37-6
• MF: C₂₁H₂₃BrINO₅
• MW: 576.219497919083
• MDL: MFCD00080286
• CID: 1369613
• PubChem ID: 18664769
• Update Time: 2025-10-18

L-Tyrosine,O-[(3-bromophenyl)methyl]-N-[(1,1-dimethylethoxy)carbonyl]-3-iodo- Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine,O-[(3-bromophenyl)methyl]-N-[(1,1-dimethylethoxy)carbonyl]-3-iodo-
• SCHEMBL5167709
• 179385-37-6
• Boc-O-3-bromobenzyl-3-iodo-L-tyrosine
• (2S)-3-[4-[(3-bromophenyl)methoxy]-3-iodophenyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• (2S)-2-[(tert-Butoxy)carbonylamino]-3-(4-[(3-bromophenyl)methoxy]-3-iodophenyl)propanoicacid
• (2S)-2-[(tert-Butoxy)carbonylamino]-3-(4-[(3-bromophenyl)methoxy]-3-iodophenyl)propanoic acid
• (2S)-2-[(tert-Butoxy)carbonylamino]-3-(4-[(3-bromophenyl)methoxy]-3-iodophenyl)propanoic acid; 95%
• MFCD00080286

• MDL： MFCD00080286
• Inchi： 1S/C21H23BrINO5/c1-21(2,3)29-20(27)24-17(19(25)26)11-13-7-8-18(16(23)10-13)28-12-14-5-4-6-15(22)9-14/h4-10,17H,11-12H2,1-3H3,(H,24,27)(H,25,26)/t17-/m0/s1
• InChI Key： NKGXZHJJBLLHDW-KRWDZBQOSA-N
• SMILES： IC1=C(C=CC(=C1)C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)OCC1C=CC=C(C=1)Br

Computed Properties

• Exact Mass: 574.97999
• Monoisotopic Mass: 574.98043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• PSA: 84.86

Additional information on L-Tyrosine,O-[(3-bromophenyl)methyl]-N-[(1,1-dimethylethoxy)carbonyl]-3-iodo-

Professional Introduction to L-Tyrosine, O-[(3-bromophenyl)methyl]-N-[(1,1-dimethylethoxy)carbonyl]-3-iodo (CAS No. 179385-37-6)

L-Tyrosine, O-[(3-bromophenyl)methyl]-N-[(1,1-dimethylethoxy)carbonyl]-3-iodo, is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and biochemical applications. This compound, identified by its CAS number 179385-37-6, represents a sophisticated derivative of L-Tyrosine, featuring modifications that enhance its utility in various synthetic and analytical processes. The structural integrity of this molecule, characterized by the presence of a 3-bromophenylmethyl group and a N-(1,1-dimethylethoxy)carbonyl moiety, alongside an iodine substituent at the 3-position, makes it a valuable intermediate in the synthesis of more complex biochemical entities.

The significance of this compound lies in its potential applications across multiple domains of chemical and biomedical research. Recent studies have highlighted the role of tyrosine derivatives in the development of novel therapeutic agents. Specifically, the incorporation of halogenated aromatic rings, such as the 3-bromophenyl group, has been shown to influence the electronic properties and reactivity of the molecule, making it particularly useful in cross-coupling reactions and other synthetic transformations. These reactions are pivotal in constructing intricate molecular architectures that are essential for drug discovery and development.

In addition to its synthetic utility, L-Tyrosine, O-[(3-bromophenyl)methyl]-N-[(1,1-dimethylethoxy)carbonyl]-3-iodo has demonstrated promising applications in biochemical research. The presence of an iodine atom at the 3-position serves as a handle for further functionalization through palladium-catalyzed coupling reactions. Such transformations have been exploited in the synthesis of peptide mimetics and other bioactive molecules. The ability to modify this compound at multiple sites allows researchers to fine-tune its properties for specific applications, such as targeting particular biological pathways or enhancing binding affinity to biological receptors.

The use of protecting groups, such as the N-(1,1-dimethylethoxy)carbonyl (Boc) moiety in this compound, is another critical aspect that underscores its importance in pharmaceutical chemistry. Protecting groups are employed to shield reactive functional groups during synthetic procedures, ensuring that desired transformations occur without unintended side reactions. This level of control is essential when dealing with multifunctional molecules like L-Tyrosine derivatives, which often require sequential modifications to achieve the desired final product.

Recent advancements in computational chemistry have further illuminated the potential of this compound. Molecular modeling studies have revealed that the structural features of L-Tyrosine, O-[(3-bromophenyl)methyl]-N-[(1,1-dimethylethoxy)carbonyl]-3-iodo can be optimized to improve its interactions with biological targets. For instance, the bromophenyl ring can be positioned to maximize binding affinity with specific enzymes or receptors involved in metabolic pathways. Such insights are derived from high-throughput virtual screening techniques combined with experimental validation, underscoring the compound's role as a key player in drug discovery initiatives.

The versatility of this compound is also reflected in its potential use as a building block for more complex molecules. Researchers have leveraged its reactivity to construct scaffolds for kinase inhibitors and other therapeutic agents. The iodine atom at the 3-position provides a convenient site for further derivatization via nucleophilic aromatic substitution or metal-catalyzed reactions. These strategies have been instrumental in generating libraries of compounds for high-throughput screening (HTS), a cornerstone of modern drug discovery efforts.

The synthesis of L-Tyrosine derivatives like this one often involves multi-step procedures that require precise control over reaction conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes. For example, catalytic hydrogenation techniques have been refined to facilitate selective reductions without compromising sensitive functional groups. Such improvements not only enhance yield but also reduce waste generation, aligning with green chemistry principles.

The impact of this compound extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly interested in tyrosine derivatives due to their potential as lead compounds for new drugs. The structural complexity and functional diversity offered by molecules like L-Tyrosine, O-[(3-bromophenyl)methyl]-N-[(1,1-dimethylethoxy)carbonyl]-3-iodo make them attractive candidates for further development into marketable products.

In conclusion, L-Tyrosine derivatives represent a critical class of compounds with far-reaching implications in pharmaceutical and biochemical research. The specific modifications present in this compound enhance its utility as a synthetic intermediate and biological probe. Its structural features enable diverse applications ranging from drug development to molecular diagnostics. As research continues to uncover new methodologies for functionalizing these molecules, their importance is likely to grow even further.